Cas no 667399-20-4 (2(1H)-Pyridinone, 1-[(2-chloro-6-fluorophenyl)methyl]-3-methyl-)

• Product Name: 2(1H)-Pyridinone, 1-[(2-chloro-6-fluorophenyl)methyl]-3-methyl-
• CAS No: 667399-20-4
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• CID: 4715833
• PubChem ID: 2805343
• Update Time: 2024-03-01

2(1H)-Pyridinone, 1-[(2-chloro-6-fluorophenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-[(2-chloro-6-fluorophenyl)methyl]-3-methyl-

• Inchi： 1S/C13H11ClFNO/c1-9-4-3-7-16(13(9)17)8-10-11(14)5-2-6-12(10)15/h2-7H,8H2,1H3
• InChI Key： IXENWDHGEYNKTL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)C=CC=C1C

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones